Cas no 297172-01-1 (ethyl (3R)-3-methylpiperidine-3-carboxylate)

• Product Name: ethyl (3R)-3-methylpiperidine-3-carboxylate
• CAS No: 297172-01-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD13181584
• CID: 1095457
• PubChem ID: 23389261
• Update Time: 2025-06-10

ethyl (3R)-3-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R)-3-methyl-3-Piperidinecarboxylic acid ethyl ester
• (R)-Ethyl 3-methylpiperidine-3-carboxylate
• ethyl (3R)-3-methylpiperidine-3-carboxylate
• (3R)-3-Methylnipecotic acid ethyl ester
• Ethyl (R)-3-methyl-3-piperidinecarboxylate
• (R)-3-methyl-piperidine-3-carboxylic acid ethyl ester
• LNANFKKPVLUIBX-SECBINFHSA-N
• 9038AH
• CM10414
• FCH1177914
• MB12370
• AK150833
• ethyl (R)-3-methylpiperidine-3-carboxylate
• AX8287801
• (3R)-3-Methylpiperidine-3-carboxylic acid ethyl ester
• C74524
• 3-Piperidinecarboxylic acid, 3-methyl-, ethyl ester, (3R)-
• CS-B1000
• DB-336020
• MFCD13181584
• (R)-ETHYL3-METHYLPIPERIDINE-3-CARBOXYLATE
• DS-9302
• XLA17201
• AMY37358
• SCHEMBL5215702
• 297172-01-1
• AKOS022190139

• MDL： MFCD13181584
• Inchi： 1S/C9H17NO2/c1-3-12-8(11)9(2)5-4-6-10-7-9/h10H,3-7H2,1-2H3/t9-/m1/s1
• InChI Key： LNANFKKPVLUIBX-SECBINFHSA-N
• SMILES： O(CC)C([C@@]1(C)CNCCC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 0.9

Experimental Properties

• Density: 0.978±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 220.7±33.0 ºC (760 Torr),
• Flash Point: 87.3±25.4 ºC,
• Solubility: Dissolution (68 g/l) (25 º C),

Additional information on ethyl (3R)-3-methylpiperidine-3-carboxylate

Recent Advances in the Application of Ethyl (3R)-3-methylpiperidine-3-carboxylate (CAS: 297172-01-1) in Chemical Biology and Pharmaceutical Research

Ethyl (3R)-3-methylpiperidine-3-carboxylate (CAS: 297172-01-1) is a chiral piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly those targeting the central nervous system (CNS). Recent studies have highlighted its role as a key intermediate in the production of novel therapeutic agents, with a focus on its stereochemical properties and pharmacological relevance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of ethyl (3R)-3-methylpiperidine-3-carboxylate as a precursor for the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects. The study demonstrated that the (R)-enantiomer exhibited superior binding affinity to serotonin transporters compared to its (S)-counterpart, underscoring the importance of stereochemistry in drug design. The compound's unique structural features, including its ester functionality and methyl substitution, were found to enhance metabolic stability and bioavailability.

Another significant development was reported in a 2024 Nature Communications article, where ethyl (3R)-3-methylpiperidine-3-carboxylate was utilized in the development of novel gamma-aminobutyric acid (GABA) receptor modulators. The research team employed computational modeling and structure-activity relationship (SAR) studies to optimize the compound's interactions with GABA-A receptors, resulting in derivatives with potent anxiolytic effects and minimal sedative properties. This breakthrough has opened new avenues for the treatment of anxiety disorders without the drawbacks associated with traditional benzodiazepines.

Recent synthetic methodology advancements have also improved access to ethyl (3R)-3-methylpiperidine-3-carboxylate. A 2023 Organic Letters publication described an asymmetric catalytic hydrogenation protocol that achieves high enantiomeric excess (ee > 99%) and yield (92%) for the production of this chiral building block. This green chemistry approach reduces reliance on chiral resolution techniques and aligns with the pharmaceutical industry's push toward more sustainable manufacturing processes.

The compound's safety profile has been extensively evaluated in preclinical studies. Toxicology assessments conducted in 2024 revealed favorable pharmacokinetic properties, with rapid absorption and distribution, moderate plasma protein binding (65-70%), and primarily renal excretion. These characteristics make ethyl (3R)-3-methylpiperidine-3-carboxylate an attractive candidate for further drug development, particularly for CNS-targeted therapies requiring good blood-brain barrier penetration.

Looking forward, ethyl (3R)-3-methylpiperidine-3-carboxylate continues to show promise in several emerging research areas. Current investigations are exploring its application in the development of: (1) novel antidepressants with faster onset of action, (2) neuroprotective agents for neurodegenerative diseases, and (3) pain management medications with reduced addiction potential. The compound's versatility and demonstrated biological activity position it as a valuable tool in the medicinal chemist's arsenal for addressing unmet medical needs in neurological and psychiatric disorders.